(3aR,4S,9bS)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4,8-dicarboxylic acid

• IUPAC Name: (3aR,4S,9bS)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4,8-dicarboxylic acid
• InChI: InChI=1S/C14H13NO4/c16-13(17)7-4-5-11-10(6-7)8-2-1-3-9(8)12(15-11)14(18)19/h1-2,4-6,8-9,12,15H,3H2,(H,16,17)(H,18,19)/t8-,9+,12-/m0/s1
• InChI Key: RKSORIGFRQYENG-SBMIAAHKSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C=C(C=C3)C(=O)O)C(=O)O
• Isomeric SMILES: C1C=C[C@H]2[C@@H]1[C@H](NC3=C2C=C(C=C3)C(=O)O)C(=O)O
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol

Description

“(3aR,4S,9bS)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4,8-dicarboxylic acid” is a chemical compound with the molecular formula C14H13NO4 and a molecular weight of 259.26. It is a derivative of the quinoline group of compounds.

Synthesis Analysis

The synthesis of quinoline derivatives, such as this compound, has been the subject of extensive research. Recent advances have focused on greener and more sustainable chemical processes, including the use of alternative reaction methods like microwave irradiation, clay or other recyclable catalysts, one-pot reactions, solvent-free conditions, ionic liquids, ultrasound-promoted synthesis, and photocatalytic synthesis (UV radiation).

Molecular Structure Analysis

The molecular structure of this compound is derived from the quinoline ring system, which is a ubiquitous heterocycle in the fields of medicinal and industrial chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C14H13NO4 and a molecular weight of 259.26. Further details about its melting point, boiling point, and density are not available in the retrieved resources.

Future Directions

The future directions in the research and application of this compound could involve the development of more sustainable and efficient methods for its synthesis, as well as exploring its potential uses in medicinal and industrial chemistry.